N-(5-chloro-2-hydroxyphenyl)-4-phenyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-(5-chloro-2-hydroxyphenyl)-4-phenylthiadiazole-5-carboxamide
• InChI: InChI=1S/C15H10ClN3O2S/c16-10-6-7-12(20)11(8-10)17-15(21)14-13(18-19-22-14)9-4-2-1-3-5-9/h1-8,20H,(H,17,21)
• InChI Key: SPSPOWPZVGSPNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(SN=N2)C(=O)NC3=C(C=CC(=C3)Cl)O
• Molecular Formula: C15H10ClN3O2S
• Molecular Weight: 331.8 g/mol
• CAS No.: 860649-81-6

Description

N-(5-chloro-2-hydroxyphenyl)-4-phenyl-1,2,3-thiadiazole-5-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential pharmaceutical applications. This compound belongs to the class of thiadiazole derivatives which have been studied for their diverse biological activities.

Scientific Research Applications

Antitumor Activity

N-(5-chloro-2-hydroxyphenyl)-4-phenyl-1,2,3-thiadiazole-5-carboxamide is part of a class of compounds known for their potential in antitumor activity. For instance, imidazole derivatives, including compounds similar in structure to this compound, have been under study for their antitumor properties. Some of these compounds have reached preclinical testing stages, indicating their potential as new antitumor drugs or as leads for the synthesis of compounds with diverse biological properties (Iradyan et al., 2009).

DNA Interaction and Analytical Uses

Compounds structurally related to this compound, such as Hoechst 33258, are known to bind strongly to the minor groove of double-stranded B-DNA. These interactions have applications in fluorescent DNA staining, aiding in chromosome and nuclear staining, analysis of nuclear DNA content values, and plant chromosome analysis (Issar & Kakkar, 2013).

Pharmacological Potential

The 1,3,4-thiadiazole core, a component of this compound, has been identified as a crucial structural component for expressing pharmacological activity. Compounds with this core have shown antimicrobial, anti-inflammatory, analgesic, antitumor, antitubercular, and antiviral activities. The versatility of these structures makes them significant in the field of medicinal chemistry, serving as structural matrices for the construction of new drug-like molecules (Lelyukh, 2019).

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific biological targets it interacts with. Without specific studies, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

As with any chemical compound, handling this molecule would require appropriate safety measures to prevent exposure and potential harm. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific safety information.